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Compound / Extract
Source

Assay Type

Key Findings /
Activity

Experimental Context &
Comparison

N-trans-
Feruloylputrescine (from
Eggplant fruit) [1]

Diferuloylputrescine
(DFP) & p-Coumaroyl-
feruloylputrescine (CFP)
(from Corn fiber) [2]

Red Corn Variety
(contains various
phenolics, context for
feruloyl derivatives) [3]

DPPH, ABTS, Lipid
Peroxidation
Inhibition

Inhibition of lipid
hydroperoxides,
propanal, and

hexanal in oil-in-
water emulsions.

ABTS, DPPH,
FRAP

Eggplant fruit extract
(containing the
compound) showed
the highest activity:
54.61 pg AAElg
(DPPH) and 59.96 ug
AAEIg (ABTS) [1].

Showed high
antioxidant activity;
contributed
significantly to the
effect of untreated
corn fiber [2].

Exhibited
significantly higher
levels of total
phenolics and
flavonoids and

Significantly reduced
ROS levels and inhibited
lipid peroxidation induced
by 2-nonenal in skin
keratinocytes. Activity
was ~3.7x higher than
eggplant leaf extract [1].

The activity of ferulated
oligosaccharides was
higher than that of an
equivalent amount of free
ferulic acid, suggesting
the conjugated forms are
potent [2].

Used as a benchmark for
high antioxidant capacity
in cereals, where such
phenolamides are
abundant.
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consequently, the
strongest antioxidant
capacity among the
varieties tested [3].

Detailed Experimental Methodologies

The data in the table is supported by the following experimental protocols:

¢ Antioxidant Capacity Assays (DPPH & ABTS) [1]: The free radical scavenging ability of eggplant
extracts was evaluated using DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-
ethylbenzothiazoline-6-sulfonic acid)) assays. Results were expressed in micrograms of Ascorbic Acid
Equivalents per gram (ug AAE/Q), allowing for a standardized comparison of radical quenching
potential.

¢ Lipid Peroxidation Inhibition Assay [1]: Lipid peroxidation was induced in arachidonic acid using
an iron/ascorbic acid radical generation system. The extent of oxidation was measured by quantifying
the remaining arachidonic acid using High-Performance Liquid Chromatography (HPLC) with UV
detection at 210 nm. A higher residual amount of arachidonic acid indicates stronger antioxidant
protection against lipid degradation.

e Emulsion-Based Antioxidant Activity [2]: The antioxidant efficacy of corn fiber and its purified
compounds was tested in a rapeseed-fish oil-in-water emulsion. Activity was determined by
measuring the inhibition of primary oxidation products (lipid hydroperoxides) and secondary volatile
oxidation products (propanal and hexanal), which is a relevant model for food and biological systems.

Proposed Antioxidant Mechanism of
Feruloylputrescine

The following diagram illustrates the general antioxidant mechanism by which Feruloylputrescine and

related phenolamides are believed to act, based on the context of the search results.
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The provided research strongly indicates that Feruloylputrescine and its derivatives are potent antioxidants.

For a comprehensive comparison guide, you may need to consult specialized databases or conduct further

literature searches to gather quantitative data on its performance against a wider array of standard
antioxidants like tocopherols, quercetin, or common ascorbic acid benchmarks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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